Cas no 2624417-41-8 (Benzaldehyde, 2-​bromo-​6-​fluoro-​3-​(1-​methylethoxy)​-)

• Product Name: Benzaldehyde, 2-​bromo-​6-​fluoro-​3-​(1-​methylethoxy)​-
• CAS No: 2624417-41-8
• MF: C₁₀H₁₀BrFO₂
• MW: 261.09
• CID: 5077287
• Update Time: 2026-03-01

Benzaldehyde, 2-​bromo-​6-​fluoro-​3-​(1-​methylethoxy)​- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-​bromo-​6-​fluoro-​3-​(1-​methylethoxy)​-

• Inchi： 1S/C10H10BrFO2/c1-6(2)14-9-4-3-8(12)7(5-13)10(9)11/h3-6H,1-2H3
• InChI Key： OHIKSLIDZBTJJN-UHFFFAOYSA-N
• SMILES： C(C)(OC1=C(Br)C(C=O)=C(F)C=C1)C

Additional information on Benzaldehyde, 2-​bromo-​6-​fluoro-​3-​(1-​methylethoxy)​-

Introduction to Benzaldehyde, 2-bromo-6-fluoro-3-(1-methylethoxy)- (CAS No. 2624417-41-8)

Benzaldehyde, 2-bromo-6-fluoro-3-(1-methylethoxy)-, identified by its CAS number 2624417-41-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the benzaldehyde family, which is well-known for its diverse applications in synthetic chemistry, agrochemicals, and medicinal chemistry. The presence of both bromo and fluoro substituents, along with the 1-methylethoxy group, endows this molecule with unique chemical properties that make it a valuable intermediate in various synthetic pathways.

The structural configuration of Benzaldehyde, 2-bromo-6-fluoro-3-(1-methylethoxy)-, contributes to its reactivity and functionality. The bromo atom at the 2-position enhances electrophilic aromatic substitution reactions, while the fluoro group at the 6-position introduces electron-withdrawing effects that can influence the compound's electronic properties. Additionally, the 1-methylethoxy group at the 3-position provides a polar moiety that can interact with biological targets, making this compound a promising candidate for drug development.

In recent years, there has been a growing interest in exploring novel compounds for their potential therapeutic applications. Benzaldehyde derivatives have been extensively studied due to their ability to modulate various biological pathways. For instance, studies have shown that certain benzaldehyde-based compounds exhibit anti-inflammatory, antimicrobial, and antioxidant properties. The specific arrangement of substituents in Benzaldehyde, 2-bromo-6-fluoro-3-(1-methylethoxy)-, suggests that it may possess similar bioactivities, which has prompted researchers to investigate its pharmacological potential.

The synthesis of Benzaldehyde, 2-bromo-6-fluoro-3-(1-methylethoxy)-, involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromo, fluoro, and 1-methylethoxy groups typically involves halogenation and etherification reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity in these transformations. The efficiency of these synthetic methodologies is crucial for producing sufficient quantities of the compound for further research and development.

The application of Benzaldehyde, 2-bromo-6-fluoro-3-(1-methylethoxy)-, extends beyond pharmaceuticals into the realm of materials science. Its unique structural features make it a suitable candidate for designing novel polymers and liquid crystals. These materials can exhibit enhanced thermal stability and mechanical strength when incorporating benzaldehyde derivatives into their backbone structures. Furthermore, the presence of both electronegative and polar groups in this compound allows for tunable electronic properties, which are desirable for optoelectronic applications.

In academic research circles, Benzaldehyde, 2-bromo-6-fluoro-3-(1-methylethoxy)- has been utilized as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to construct intricate scaffolds that mimic natural products and bioactive peptides. Such studies not only contribute to our understanding of organic chemistry but also pave the way for discovering new therapeutic agents. The compound's versatility has made it a staple in many research laboratories working on drug discovery and molecular design.

The latest advancements in computational chemistry have further enhanced our ability to study Benzaldehyde, 2-bromo-6-fluoro-3-(1-methylethoxy)-. Molecular modeling techniques allow researchers to predict the compound's behavior in various environments with high accuracy. These predictions are invaluable for designing experiments and optimizing synthetic routes before conducting expensive laboratory work. Additionally, computational studies have shed light on the compound's interactions with biological targets at the molecular level.

The safety profile of Benzaldehyde, 2-bromo-6-fluoro-3-(1-methylethoxy)- is an important consideration in its handling and application. While it is not classified as a hazardous material under standard regulations, proper precautions should still be taken when working with this compound in a laboratory setting. Personal protective equipment such as gloves and safety goggles is recommended to minimize exposure risks. Furthermore, adequate ventilation should be maintained to prevent inhalation of any vapors that may be produced during its use.

The future prospects for Benzaldehyde, 2-bromo-6-fluoro-3-(1-methylethoxy)- are promising given its diverse applications and potential uses. As research continues to uncover new biological activities and synthetic possibilities, this compound is likely to play an increasingly important role in both academic and industrial settings. Collaborative efforts between chemists and pharmacologists will be essential to fully realize its potential as a building block for innovative chemical solutions.